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Compound of Interest

Compound Name: Estradiol undecylate-13C3

Cat. No.: B12416309 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, key

characteristics, and a representative experimental application of Estradiol Undecylate-13C3.

This isotopically labeled version of estradiol undecylate serves as a critical tool in metabolism,

metabolomics, and clinical mass spectrometry applications, primarily as an internal standard for

the accurate quantification of estradiol undecylate and its metabolites.

Commercial Availability
Estradiol Undecylate-13C3 is available from several specialized chemical suppliers. The

product is typically intended for research use only. Below is a summary of offerings from key

suppliers.
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Supplier
Product
Name

CAS
Number
(Labeled)

Molecular
Formula

Molecular
Weight (
g/mol )

Chemical
Purity

Notes

MedChem

Express

Estradiol

undecylate

-13C3

2482467-

27-4

C₂₆¹³C₃H₄₄

O₃
443.64 >98%

Stable

isotope.[1]

Cambridge

Isotope

Laboratorie

s, Inc.

Estradiol

undecanoa

te (2,3,4-

¹³C₃, 98%)

CP 95%

2482467-

27-4

C₂₆*C₃H₄₄

O₃
443.64 95%

Sold as a

neat

individual

compound.

[2][3]

Eurisotop

ESTRADIO

L

UNDECAN

OATE

(2,3,4-

13C3,

98%) CP

95% 100

UG/ML IN

METHANO

L

Not

specified

Not

specified

Not

specified
95%

Provided

as a

solution in

methanol.

[4]

Physicochemical Properties
Property Value Source

Unlabeled CAS Number 3571-53-7 [2][3]

Synonyms

17β-Estradiol-13C3

Undecanoate, 3,17β-

Dihydroxy-1,3,5,(10)-

estratriene-[13C3]

undecanoate

[2][3]

Storage Temperature
Store in freezer (-20°C).

Protect from light.
[2][3]
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Experimental Protocol: Quantification of Estradiol in
Human Serum using LC-MS/MS with Estradiol
Undecylate-13C3 as an Internal Standard
This protocol outlines a representative method for the quantification of endogenous estradiol in

human serum samples. Estradiol Undecylate-13C3 serves as an internal standard to correct

for matrix effects and variations during sample preparation and analysis.

1. Materials and Reagents

Estradiol Undecylate-13C3

Estradiol (unlabeled standard)

Human serum (drug-free)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic acid

Solid Phase Extraction (SPE) cartridges (e.g., C18)

2. Preparation of Standards and Quality Controls

Internal Standard (IS) Stock Solution: Prepare a 1 mg/mL stock solution of Estradiol
Undecylate-13C3 in methanol.

IS Working Solution: Dilute the IS stock solution with methanol:water (50:50, v/v) to a final

concentration of 10 ng/mL.

Calibration Standards: Prepare a series of calibration standards by spiking known

concentrations of unlabeled estradiol into drug-free human serum.
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Quality Control (QC) Samples: Prepare QC samples at low, medium, and high

concentrations of estradiol in drug-free human serum.

3. Sample Preparation (Solid Phase Extraction)

Thaw serum samples, calibration standards, and QC samples on ice.

To 200 µL of each sample, add 20 µL of the IS working solution (10 ng/mL Estradiol
Undecylate-13C3).

Vortex mix for 30 seconds.

Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

Load the sample onto the SPE cartridge.

Wash the cartridge with 1 mL of 10% methanol in water.

Elute the analytes with 1 mL of methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Analysis

Liquid Chromatography (LC):

Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A suitable gradient to separate estradiol from other endogenous components.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL
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Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), negative mode.

Multiple Reaction Monitoring (MRM) Transitions:

Estradiol: Monitor appropriate precursor and product ion transitions.

Estradiol-13C3 (from hydrolyzed IS): Monitor the corresponding mass-shifted

transitions. The exact m/z values will depend on the fragmentation of the de-esterified

labeled estradiol.

Optimize MS parameters (e.g., collision energy, declustering potential) for maximum

sensitivity.

5. Data Analysis

Integrate the peak areas for both estradiol and the Estradiol-13C3 internal standard.

Calculate the peak area ratio (Estradiol / Estradiol-13C3 IS).

Construct a calibration curve by plotting the peak area ratio against the concentration of the

calibration standards.

Determine the concentration of estradiol in the unknown samples by interpolating their peak

area ratios from the calibration curve.

Visualizations
Experimental Workflow

Sample Preparation Analysis

Serum Sample Add Estradiol
undecylate-13C3 (IS) Vortex Solid Phase

Extraction (SPE) Evaporate Reconstitute LC-MS/MS Analysis Data Processing Quantification

Click to download full resolution via product page
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Caption: Workflow for Estradiol Quantification.

Estradiol Signaling Pathway
Estradiol, the active hormone released from estradiol undecylate, exerts its biological effects

primarily through two pathways: a genomic (classical) pathway and a non-genomic (rapid)

pathway.
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Caption: Simplified Estradiol Signaling Pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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